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Compound of Interest

Compound Name: Methyl phenyl sulfone

Cat. No.: B147210

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for methyl phenyl sulfone (CAS No.
3112-85-4), a compound utilized in pharmaceutical development, polymer chemistry, and as a
laboratory reagent. The following sections detail its physical and chemical properties,
toxicological data, regulatory information, and safe handling procedures to ensure the well-
being of laboratory and manufacturing personnel.

Chemical and Physical Properties

Proper storage and handling procedures are informed by the physical and chemical properties
of a substance. Methyl phenyl sulfone is a white crystalline solid.[1] It is stable under normal
conditions and is incompatible with strong oxidizing agents.[1] Key quantitative data are

summarized in the table below.
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Property Value Source
Molecular Formula C7Hs02S [2][3]
Molecular Weight 156.20 g/mol [2]
Melting Point 85-88°C [4]
Boiling Point 302.6 £ 15.0 °C at 760 mmHg [3]
Flash Point 171.4 +13.1°C [3]
Water Solubility Insoluble/Partly miscible [11[3]
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [3]

Toxicological Information

The primary acute health hazard associated with methyl phenyl sulfone is that it is harmful if
swallowed.[5] Skin contact is not thought to produce harmful health effects, though absorption
through open wounds may cause systemic issues.[1] Inhalation of dust should be avoided,
particularly for individuals with pre-existing respiratory conditions.[1]

Endpoint Value Species Route Source

LDso (Lethal

1470 mg/k Rat Oral 1113
Dose, 50%) 9 [HE]

Representative Experimental Protocol: Acute Oral
Toxicity (LDso) Study

While the specific experimental details for the LDso value of methyl phenyl sulfone are not
publicly available, a typical study would follow a standardized protocol, such as those outlined
in the OECD Guidelines for the Testing of Chemicals (e.g., Test Guideline 401, 420, 423, or
425). A representative methodology is described below:

Objective: To determine the median lethal dose (LDso) of methyl phenyl sulfone following a
single oral administration.
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Species: Young, healthy adult rats (e.g., Sprague-Dawley or Wistar strain), typically of a single

sex (females are often used as they can be slightly more sensitive).

Methodology:

Acclimation: Animals are acclimated to the laboratory environment for at least 5 days prior to
the study.

Fasting: Animals are fasted overnight (with access to water) before administration of the test
substance.

Dose Preparation: Methyl phenyl sulfone is typically dissolved or suspended in a suitable
vehicle (e.g., corn oil, water with a suspending agent). A range of dose levels are prepared.

Administration: The test substance is administered by oral gavage in a single dose. A control
group receives the vehicle only.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
behavior, appearance, etc.), and body weight changes for a period of at least 14 days.

Necropsy: All animals (those that die during the study and survivors at the end of the
observation period) undergo a gross necropsy to identify any pathological changes.

Data Analysis: The LDso value is calculated using appropriate statistical methods (e.g., probit
analysis).

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if ,
4 GHSO07 Warning
Oral swallowed
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Environmental Safety Information

Limited specific experimental data on the environmental fate and ecotoxicity of methyl phenyl
sulfone is available in the public domain. However, some safety data sheets provide a
qualitative assessment:

o Persistence and Degradability: Expected to have high persistence in water and soil, and low
persistence in air.[1]

e Bioaccumulation: Expected to have low bioaccumulation potential.[1]
e Mobility in Soil: Expected to have moderate mobility.[1]

It is advised not to allow the material to contaminate ground water systems or enter surface
water or sanitary sewer systems.[5]

Safe Handling and Emergency Procedures

A systematic approach to handling methyl phenyl sulfone is crucial to minimize exposure and
ensure safety. The following workflow outlines the key stages from receipt to disposal.
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Safe Handling Workflow for Methyl Phenyl Sulfone

Receiving and Storage

Receive Shipment

v

Inspect Container for Damage

v

Store in a Cool, Dry, Well-Ventilated Area

Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in a Ventilated Enclosure

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Spill and Emergency Waste Disposal
Minor Spill Collect Waste in a Labeled Container
Evacuate Area Dispose as Hazardous Waste

Clean Up with Absorbent Material

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key safety stages for handling methyl phenyl
sulfone.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or glasses.[5]
o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[1][5]

o Respiratory Protection: For operations generating dust, use a NIOSH/MSHA-approved
respirator.[4]

First Aid Measures

 Ingestion: If swallowed, call a poison center or doctor. Rinse mouth.[5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[5]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[5]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or foam.

o Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,
and sulfur oxides.[5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust
formation.[5]
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o Cleanup: Sweep up and shovel into a suitable container for disposal.[5]

Disposal Considerations

Dispose of methyl phenyl sulfone and its containers as hazardous waste in accordance with
local, regional, and national regulations.[1][5] Do not allow the product to enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Chemical Safety of
Methyl Phenyl Sulfone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147210#methyl-phenyl-sulfone-chemical-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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